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Compound of Interest

Compound Name: Diisopropyl methylphosphonate

Cat. No.: B075052 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

Diisopropyl methylphosphonate (DIMP), an organophosphorus compound, requires careful

management due to its hazardous properties. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to facilitate the proper

management of DIMP waste.

Immediate Safety and Handling Precautions:

Diisopropyl methylphosphonate is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, and serious eye irritation, and may cause respiratory irritation.

[1][2][3] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling DIMP.

This includes:

Chemical safety goggles or a face shield.[2][4]

Chemically resistant gloves (e.g., Neoprene or PVC).[4]

A lab coat or overalls and a PVC apron.[4]

Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of vapors.[2][5]
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In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[3][5]

Skin: Immediately remove all contaminated clothing and wash the affected skin with soap

and water. Seek medical attention if irritation persists.[3][5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[2]

Regulatory Framework for Disposal
The disposal of diisopropyl methylphosphonate, as a hazardous chemical waste, is

governed by local, state, and federal regulations. In the United States, the primary regulatory

framework is the Resource Conservation and Recovery Act (RCRA), administered by the

Environmental Protection Agency (EPA).[6] For academic laboratories, Subpart K of the RCRA

regulations provides an alternative set of standards for managing hazardous waste.[7]

Key Regulatory Requirements:

Waste Identification: DIMP waste must be clearly labeled as "Hazardous Waste."[8]

Container Management: Waste must be stored in chemically compatible, sealed, and leak-

proof containers.[6]

Segregation: Incompatible chemicals must be stored separately to prevent dangerous

reactions.[6] DIMP is incompatible with strong oxidizing agents.[1][5]

Accumulation: Waste should be accumulated at or near the point of generation in a

designated Satellite Accumulation Area (SAA).[8]

Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous

waste disposal company.[1][4]
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Data Presentation: Physical and Chemical Properties of
Diisopropyl Methylphosphonate
Understanding the physical and chemical properties of DIMP is crucial for its safe handling and

disposal. The following table summarizes key quantitative data.

Property Value

Chemical Formula C₇H₁₇O₃P

Molecular Weight 180.18 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 215 °C (419 °F)

Density 0.976 g/mL

Flash Point 98 °C (208 °F)

Solubility in Water Limited

Vapor Pressure 0.04 mmHg at 25 °C

Source:[2][9]

Experimental Protocol: Laboratory-Scale
Neutralization of Diisopropyl Methylphosphonate
via Alkaline Hydrolysis
Disclaimer: The following protocol is a general guideline for the chemical neutralization of small

quantities of diisopropyl methylphosphonate in a laboratory setting. This procedure should

only be carried out by trained personnel in a controlled environment, such as a chemical fume

hood, and with appropriate personal protective equipment. It is imperative to conduct a small-

scale test reaction to ensure its efficacy and safety before proceeding with larger quantities.

Always consult your institution's Environmental Health and Safety (EHS) office before

attempting any chemical neutralization of hazardous waste.
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Objective:
To hydrolyze diisopropyl methylphosphonate into less toxic, water-soluble salts that can be

disposed of as aqueous hazardous waste. Organophosphates can be hydrolyzed under basic

conditions, cleaving the phosphoester bonds.

Materials:
Diisopropyl methylphosphonate (DIMP) waste

Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

Ethanol or isopropanol

Large beaker or flask

Stir plate and stir bar

pH paper or pH meter

Appropriate hazardous waste container for aqueous waste

Procedure:
Preparation:

Don all necessary PPE (chemical safety goggles, face shield, chemically resistant gloves,

lab coat).

Perform the entire procedure within a certified chemical fume hood.

Have a spill kit and appropriate fire extinguisher readily available.

Reaction Setup:

For every 1 part of DIMP waste by volume, prepare a 10% (w/v) solution of sodium

hydroxide in a 9:1 ethanol/water mixture. For example, for 10 mL of DIMP, prepare a

solution of 10 g of NaOH in 90 mL of ethanol and 10 mL of water. The alcohol is used as a

co-solvent as DIMP has limited water solubility.
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Place the DIMP waste in a large beaker or flask equipped with a magnetic stir bar. The

reaction vessel should be large enough to accommodate the DIMP and the hydrolysis

solution comfortably (e.g., a 250 mL beaker for 10 mL of DIMP).

Begin stirring the DIMP waste.

Hydrolysis Reaction:

Slowly and carefully add the sodium hydroxide solution to the stirring DIMP waste. The

reaction may be exothermic, so add the solution in small portions to control the

temperature.

Once the addition is complete, continue stirring the mixture at room temperature. For

complete hydrolysis, a reaction time of several hours to overnight is recommended. Gentle

heating (e.g., to 40-50 °C) can accelerate the reaction but should be done with extreme

caution and proper temperature control to avoid uncontrolled reactions.

Verification of Neutralization:

After the reaction period, turn off the stirring and allow any solids to settle.

Test the pH of the aqueous layer. It should be strongly basic (pH > 12). If not, add more

NaOH solution and continue the reaction.

Optional Advanced Verification: For a more definitive confirmation of DIMP degradation, a

sample of the reaction mixture can be analyzed by Gas Chromatography-Mass

Spectrometry (GC-MS) to confirm the absence of the DIMP peak and the presence of its

hydrolysis products.

Waste Disposal:

Once the reaction is complete, the resulting mixture should be neutralized to a pH

between 6 and 8 by the slow addition of a dilute acid (e.g., 1M hydrochloric acid or citric

acid). This should be done carefully to control any heat generation.

The neutralized aqueous solution should be transferred to a properly labeled hazardous

waste container for aqueous waste.
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Dispose of the waste container through your institution's hazardous waste management

program.

Mandatory Visualization: Diisopropyl
Methylphosphonate Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of diisopropyl methylphosphonate in a laboratory setting.
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Caption: Workflow for the safe disposal of Diisopropyl Methylphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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